Cas no 953194-63-3 (2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate)

• Product Name: 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate
• CAS No: 953194-63-3
• MF: C₂₆H₂₂N₂O₃S
• MW: 442.529485225677
• CID: 5506576
• Update Time: 2025-07-22

2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-benzoyl-, 2-(1-piperidinyl)-6-benzothiazolyl ester
• 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate

• Inchi： 1S/C26H22N2O3S/c29-24(18-7-3-1-4-8-18)19-9-11-20(12-10-19)25(30)31-21-13-14-22-23(17-21)32-26(27-22)28-15-5-2-6-16-28/h1,3-4,7-14,17H,2,5-6,15-16H2
• InChI Key： DBXOPOFPPKEFRY-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCCCC3)=NC2=CC=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Additional information on 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate

Introduction to 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate (CAS No. 953194-63-3) in Modern Chemical and Pharmaceutical Research

2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate, identified by its CAS number 953194-63-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a piperidine moiety in its molecular framework enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The benzothiazole core of 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate is a well-documented pharmacophore that exhibits various biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The benzoyl substituent at the 4-position further modulates its pharmacokinetic and pharmacodynamic profiles, contributing to its suitability as a lead compound in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets, providing insights into its potential therapeutic applications.

In the realm of drug development, 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate has been explored for its potential role in modulating signaling pathways associated with neurodegenerative diseases. Studies have indicated that benzothiazole derivatives can interact with neurotransmitter receptors and ion channels, offering a promising approach to alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The piperidine ring, in particular, is known to enhance binding stability and metabolic stability, making it an attractive feature for drug design.

Moreover, the compound has shown promise in preclinical studies as an inhibitor of certain kinases and enzymes implicated in cancer progression. The benzoyl group at the 4-position of the benzothiazole ring appears to play a crucial role in disrupting aberrant signaling cascades by competitively inhibiting key enzymes. This mechanism has been validated through in vitro assays, where 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate demonstrated significant inhibitory activity against several cancer-related targets. These findings have prompted further investigation into its potential as a chemotherapeutic agent.

The synthesis of 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

Recent research has also highlighted the importance of 2-(piperidin-1-yl)-1,3-benzothiazol-6-yl 4-benzoylbenzoate in the development of novel antimicrobial agents. The benzothiazole scaffold is known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The introduction of the piperidine moiety has been observed to enhance this activity by improving cell membrane permeability and disrupting essential bacterial processes. Such findings are particularly relevant in light of the growing concern over antibiotic resistance, where innovative antimicrobial strategies are urgently needed.

The pharmacokinetic profile of 2-(piperidin-1-yl)-1,3-benzothiazol-6-ylyl 4-benzoylbenzoate has been thoroughly evaluated through in vivo studies conducted on animal models. These studies have revealed that the compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, further supporting its candidacy as a lead candidate for drug development.

In conclusion,2-(piperidin-1-ylyl)-1,,3-Benzothiazol/6-ylyl 4-Benzoylbenzooate (CAS No. 953194/63//3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders, cancer,and antimicrobial infections. As research continues to uncover new applications for this compound, it is expected that additional insights into its mechanism of action will be revealed, paving the way for innovative therapeutic interventions.